Cas no 1361649-52-6 (2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1361649-52-6
• MF: C₁₂H₅Cl₃F₃N
• MW: 326.529010534287
• CID: 4967799
• Update Time: 2025-05-21

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3N/c13-8-3-6(4-9(14)11(8)15)10-2-1-7(5-19-10)12(16,17)18/h1-5H
• InChI Key： UVYORQWMZHQYKU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(C(F)(F)F)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361649-52-6)

2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361649-52-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The compound's structure, characterized by a trichlorophenyl group and a trifluoromethylpyridine moiety, imparts distinct electronic and steric properties that make it a valuable scaffold in medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine, enabling its broader use in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method that reduces byproduct formation and improves scalability for industrial applications.

In terms of biological activity, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine has shown promising results as a precursor for compounds with antimicrobial and antifungal properties. A recent in vitro study revealed that derivatives of this compound exhibit potent activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. These findings suggest its potential as a lead compound for developing new classes of antibiotics, addressing the growing challenge of antimicrobial resistance.

Furthermore, the compound's mechanism of action has been explored in the context of enzyme inhibition. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that certain derivatives of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine act as selective inhibitors of cytochrome P450 enzymes, which are critical targets in the treatment of metabolic disorders and cancer. This discovery opens new avenues for designing targeted therapies with reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and fully realize the compound's potential in drug development.

In conclusion, 2-(3,4,5-Trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361649-52-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic pathways, biological activities, and therapeutic potential, paving the way for future innovations. Continued research and development efforts will be crucial to harness its full potential in addressing unmet medical needs.